2-(benzylamino)-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

Specification

• CAS No.: 1021260-36-5
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2-(benzylamino)-7-methyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• Standard InChI: InChI=1S/C17H14N4OS/c1-11-7-8-14-13(9-11)15(22)21-17(19-14)23-16(20-21)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20)
• Standard InChI Key: AEDHUXVPDLSLFR-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C3N(C2=O)N=C(S3)NCC4=CC=CC=C4
• Canonical SMILES: CC1=CC2=C(C=C1)N=C3N(C2=O)N=C(S3)NCC4=CC=CC=C4

Introduction

2-(benzylamino)-7-methyl-5H-thiadiazolo[2,3-b]quinazolin-5-one is a complex organic compound with a molecular formula of C17H14N4OS and a molecular weight of 322.4 g/mol. This compound belongs to the class of thiadiazoloquinazolines, which are known for their diverse pharmacological activities, including antimicrobial, anticancer, and antiviral properties. The presence of both thiadiazole and quinazoline rings in its structure suggests potential biological significance.

Synthesis

The synthesis of 2-(benzylamino)-7-methyl-5H-thiadiazolo[2,3-b]quinazolin-5-one typically involves multi-step reactions starting from simpler precursors. While specific synthesis details for this compound are not widely reported, similar compounds often involve condensation reactions between amines and carbonyl compounds, followed by cyclization to form the fused ring system.

Potential Applications

Given the structural features of 2-(benzylamino)-7-methyl-5H-thiadiazolo[2,3-b]quinazolin-5-one, potential applications could include:

• Antimicrobial Agents: Thiadiazoles are known for their antimicrobial properties, which could be enhanced by the quinazoline ring.

• Anticancer Agents: The quinazoline scaffold is often used in kinase inhibitors, suggesting potential anticancer activity.

• Antiviral Agents: The combination of thiadiazole and quinazoline rings might offer antiviral properties.